Cas no 2228409-21-8 (2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-amine
• CAS No: 2228409-21-8
• MF: C₇H₉F₂NO
• MW: 161.149268865585
• CID: 6219311
• PubChem ID: 165736767
• Update Time: 2025-05-20

2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-amine
• 2228409-21-8
• EN300-1954263

• Inchi： 1S/C7H9F2NO/c1-5-2-3-11-6(5)7(8,9)4-10/h2-3H,4,10H2,1H3
• InChI Key： GIHKFNSQFPFCRX-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=C(C)C=CO1)F

Computed Properties

• Exact Mass: 161.06522023g/mol
• Monoisotopic Mass: 161.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-amine

Exploring the Potential of 2,2-Difluoro-2-(3-Methylfuran-2-yl)Ethan-1-Amine (CAS No. 2228409-21-8) in Modern Chemistry

In the ever-evolving field of organic chemistry, 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-amine (CAS No. 2228409-21-8) has emerged as a compound of significant interest. This unique molecule, characterized by its difluoro and 3-methylfuran substituents, offers a wide range of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly focusing on this compound due to its structural versatility and reactivity.

The molecular structure of 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-amine combines a furan ring with an amine group, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms enhances its stability and bioavailability, which is particularly important in drug discovery. Recent studies have highlighted its potential as a building block for novel bioactive molecules, addressing some of the most pressing challenges in medicinal chemistry.

One of the key reasons behind the growing popularity of CAS No. 2228409-21-8 is its relevance to current trends in green chemistry and sustainable synthesis. As the demand for environmentally friendly chemical processes increases, this compound’s efficient synthesis routes and minimal environmental impact make it an attractive option for researchers. Its applications in catalysis and functional materials further underscore its importance in modern scientific endeavors.

The pharmaceutical industry has shown particular interest in 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-amine due to its potential role in developing new therapeutic agents. Its unique structure allows for the creation of molecules with enhanced pharmacokinetic properties, which is a hot topic in drug development. Questions like "How can fluorine-containing compounds improve drug efficacy?" or "What are the latest advances in furan-based pharmaceuticals?" are frequently searched, reflecting the compound’s relevance to cutting-edge research.

Beyond pharmaceuticals, CAS No. 2228409-21-8 is also being explored in the field of agrochemicals. The compound’s ability to act as a precursor for pesticides and herbicides aligns with the global need for more efficient and sustainable agricultural solutions. Researchers are investigating its potential to replace older, less environmentally friendly chemicals, addressing common search queries such as "What are the next-generation agrochemical intermediates?"

In material science, 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-amine is gaining attention for its role in developing advanced polymers and coatings. The incorporation of fluorine atoms into materials often results in improved durability and resistance to degradation, making this compound a valuable asset in creating high-performance materials. Searches like "How do fluorine-containing compounds enhance material properties?" highlight the public’s curiosity about its applications.

The synthesis and characterization of 2,2-difluoro-2-(3-methylfuran-2-yl)ethan-1-amine continue to be areas of active research. Optimizing its production processes to achieve higher yields and purity is a common focus, as reflected in queries such as "What are the best methods for synthesizing difluoro-amine compounds?" The compound’s versatility ensures its place in ongoing scientific discussions and industrial applications.

As the scientific community delves deeper into the potential of CAS No. 2228409-21-8, its role in addressing global challenges—such as sustainable development and advanced healthcare—becomes increasingly apparent. By staying updated on the latest research and trends, professionals can leverage this compound’s unique properties to drive innovation in their respective fields.